Cas no 450340-70-2 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-fluorobenzamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-fluorobenzamide
• CAS No: 450340-70-2
• MF: C₁₈H₁₃ClFN₃OS
• MW: 373.831724882126
• CID: 6016205
• PubChem ID: 5069366
• Update Time: 2025-07-17

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-fluorobenzamide
• Benzamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-fluoro-
• SR-01000569602
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide
• SR-01000569602-1
• 450340-70-2
• AKOS024582072
• F0541-1268
• Oprea1_650047
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-fluorobenzamide
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-fluorobenzamide

• Inchi： 1S/C18H13ClFN3OS/c19-12-4-2-6-14(8-12)23-17(15-9-25-10-16(15)22-23)21-18(24)11-3-1-5-13(20)7-11/h1-8H,9-10H2,(H,21,24)
• InChI Key： LEQMQJVUPLUKQD-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 373.0451891g/mol
• Monoisotopic Mass: 373.0451891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 485.8±45.0 °C(Predicted)
• pka: 11.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-fluorobenzamide

Comprehensive Overview of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-fluorobenzamide (CAS No. 450340-70-2)

N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-fluorobenzamide (CAS No. 450340-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic amides, which are known for their versatility in drug design and material science. The presence of both thienopyrazole and fluorobenzamide moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural complexity contribute to its potential as a building block for small-molecule inhibitors and biologically active agents. Researchers have shown interest in its pharmacokinetic properties, particularly its ability to interact with specific enzyme targets or receptor sites. Its chlorophenyl and fluorobenzamide groups are often associated with enhanced binding affinity and selectivity in drug discovery projects.

In recent years, the demand for novel heterocyclic compounds like N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-fluorobenzamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's synthetic accessibility and modifiable scaffold make it a valuable tool for researchers exploring structure-activity relationships (SAR) in drug development. Its potential applications span across oncology, neurology, and inflammatory diseases, aligning with current trends in precision medicine.

One of the most frequently searched topics related to this compound is its synthetic route and optimization strategies. Chemists often inquire about the key intermediates required for its preparation, such as 3-chlorophenylhydrazine and 3-fluorobenzoic acid derivatives. The compound's crystallinity and solubility profile are also critical parameters for formulation scientists, as these properties influence its bioavailability and delivery mechanisms.

Another area of interest is the compound's potential role in green chemistry initiatives. With growing emphasis on sustainable synthesis, researchers are exploring catalytic methods and solvent-free conditions for producing N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-fluorobenzamide. This aligns with the broader shift toward environmentally friendly chemical processes in the pharmaceutical industry.

The compound's spectroscopic characterization, including NMR and mass spectrometry data, is another hot topic among analytical chemists. Accurate structural elucidation is essential for quality control and patent applications, particularly when developing proprietary derivatives. Its thermal stability and degradation pathways are also under investigation to ensure compliance with regulatory standards.

In the context of intellectual property, CAS No. 450340-70-2 has been referenced in several patent filings, highlighting its commercial potential. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in the life sciences sector. Its scalable production and purity specifications are frequently discussed in technical datasheets and product catalogs.

As the scientific community continues to explore N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-fluorobenzamide, its relevance in interdisciplinary research becomes increasingly apparent. Whether as a lead compound for new therapeutics or a molecular probe for studying biological pathways, this molecule exemplifies the intersection of chemical innovation and practical applications. Future studies may focus on its metabolite profiling and toxicity assessment to further validate its utility in various scientific domains.